16-Isothiocyanato-20-oxopregn-5-en-3-yl acetate
Overview
Description
16-Isothiocyanato-20-oxopregn-5-en-3-yl acetate, also known as 16-Isothiocyanato-20-oxopregn-5-en-3-yl acetate, is a useful research compound. Its molecular formula is C24H33NO3S and its molecular weight is 415.6 g/mol. The purity is usually 95%.
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properties
CAS RN |
6084-04-4 |
|---|---|
Product Name |
16-Isothiocyanato-20-oxopregn-5-en-3-yl acetate |
Molecular Formula |
C24H33NO3S |
Molecular Weight |
415.6 g/mol |
IUPAC Name |
[(3S,8S,9S,10R,13S,14S,16R,17R)-17-acetyl-16-isothiocyanato-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
InChI |
InChI=1S/C24H33NO3S/c1-14(26)22-21(25-13-29)12-20-18-6-5-16-11-17(28-15(2)27)7-9-23(16,3)19(18)8-10-24(20,22)4/h5,17-22H,6-12H2,1-4H3/t17-,18+,19-,20-,21+,22-,23-,24-/m0/s1 |
InChI Key |
OTQCKYVOOJVJQT-SZMXVKILSA-N |
Isomeric SMILES |
CC(=O)[C@H]1[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)N=C=S |
SMILES |
CC(=O)C1C(CC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)N=C=S |
Canonical SMILES |
CC(=O)C1C(CC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)N=C=S |
synonyms |
16 alpha-isothiocyanopregnenolone-3-acetate 16-isothiocyanopregnenolone 3-acetate |
Origin of Product |
United States |
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